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Compound of Interest

Compound Name:
Furan-2-carboximidamide

hydrochloride

Cat. No.: B1315031 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of Furan-2-carboximidamide hydrochloride, a compound utilized in various

research applications. Adherence to these protocols is critical for minimizing risks and

complying with regulatory standards.

Safe Handling and Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is imperative to handle Furan-2-carboximidamide
hydrochloride with appropriate safety measures. The compound is classified as a dangerous

good for transport and may possess irritant and toxic properties.[1]

Key Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

dust or fumes.[2][3]

Avoid direct contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Wash hands thoroughly after handling the substance.[3]
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Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved respirator.

Step-by-Step Disposal Protocol
The disposal of Furan-2-carboximidamide hydrochloride must be conducted in accordance

with all federal, state, and local hazardous waste regulations.[2][3] Never dispose of this

chemical down the drain or in regular trash.

Segregation and Collection:

Collect waste Furan-2-carboximidamide hydrochloride and any contaminated materials

(e.g., weighing paper, pipette tips, gloves) in a designated, properly labeled hazardous

waste container.

The container should be made of a compatible material, be in good condition, and have a

secure, tight-fitting lid.

Do not mix with other waste streams unless compatibility has been confirmed.[2]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name: "Furan-2-carboximidamide hydrochloride".

Include the CAS number (54610-69-4) and indicate the associated hazards (e.g., Irritant,

Toxic).

Storage:
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Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be well-ventilated, away from sources of ignition, and separate from

incompatible materials.[2][4]

Keep the container closed except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Provide them with the complete chemical name and any available safety data. Disposal

must be carried out at an approved waste disposal plant.[2][3]

Spill and Emergency Procedures
In the event of a spill, take the following immediate actions:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, carefully sweep up the solid material, or absorb liquids with an

inert material (e.g., sand, vermiculite).[3][4] Avoid generating dust.

Collection: Place the spilled material and cleanup residues into a labeled hazardous waste

container.[3]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Quantitative Data for Furan-2-carboximidamide
Hydrochloride
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Property Value

CAS Number 54610-69-4[1]

Molecular Formula C₅H₆N₂O•HCl[1]

Molecular Weight 146.58 g/mol [1]

Purity ≥95%[1]

Storage Temperature Room temperature[5]

Visualizing the Disposal Workflow
To further clarify the proper disposal procedure, the following diagram illustrates the logical

steps from initial handling to final disposal.
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Caption: Logical workflow for the safe disposal of Furan-2-carboximidamide hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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